N-(2-chloro-4-methylphenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• InChI: InChI=1S/C17H20ClN3OS/c1-10-5-7-15(14(18)9-10)21-16(22)8-6-13-11(2)19-17(23-4)20-12(13)3/h5,7,9H,6,8H2,1-4H3,(H,21,22)
• InChI Key: DOPUVVOLVVDPAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCC2=C(N=C(N=C2C)SC)C)Cl
• Molecular Formula: C17H20ClN3OS
• Molecular Weight: 349.9 g/mol

Description

N-(2-chloro-4-methylphenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide is a useful research compound. Its molecular formula is C17H20ClN3OS and its molecular weight is 349.88. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Pyrimidine derivatives have been explored for their antiviral properties. One study demonstrated that 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines, including those with methylsulfanyl substituents, exhibited inhibitory effects against a range of herpes and retroviruses, indicating potential for antiviral drug development (Holý et al., 2002).

Anticancer Activity

Another area of application for pyrimidine derivatives is in cancer therapy. Compounds featuring a pyrimidine ring, such as those with thiopyrimidine derivatives, have shown cytotoxic activity against various cancer cell lines, suggesting their utility in developing new anticancer agents (Stolarczyk et al., 2018).

Neuroprotective Agents

N-acylaminophenothiazines, structurally related to pyrimidine derivatives, have shown neuroprotective activities, including selective inhibition of butyrylcholinesterase and protection against neuronal damage from free radicals. This highlights their potential application in treating neurodegenerative diseases such as Alzheimer's (González-Muñoz et al., 2011).

Insecticides

Pyrimidine derivatives have also been utilized in the development of systemic insecticides. The exploration of N-hetaryl-[2(1H)-pyridinylidene]cyanamides, inspired by known insecticidal structures, has led to compounds with excellent aphicidal activity, demonstrating their application in agricultural pest control (Jeschke et al., 2022).

Synthesis and Characterization

Research in the synthesis and characterization of pyrimidine derivatives continues to be a significant area of interest. Studies have developed methodologies for synthesizing various pyrimidine-based compounds, contributing to the broader field of medicinal chemistry and drug discovery (Harutyunyan et al., 2015).